4-fluoro-3-(4-morpholinylsulfonyl)-N-(2-phenylethyl)benzamide

• IUPAC Name: 4-fluoro-3-morpholin-4-ylsulfonyl-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C19H21FN2O4S/c20-17-7-6-16(19(23)21-9-8-15-4-2-1-3-5-15)14-18(17)27(24,25)22-10-12-26-13-11-22/h1-7,14H,8-13H2,(H,21,23)
• InChI Key: ABMHEGHJFIDMRK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=C(C=CC(=C2)C(=O)NCCC3=CC=CC=C3)F
• Molecular Formula: C19H21FN2O4S
• Molecular Weight: 392.4 g/mol

Description

4-fluoro-3-(4-morpholinylsulfonyl)-N-(2-phenylethyl)benzamide, also known as FMSB, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research.

Mechanism of Action

4-fluoro-3-(4-morpholinylsulfonyl)-N-(2-phenylethyl)benzamide works by inhibiting the activity of a specific enzyme called carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells. By inhibiting CAIX, 4-fluoro-3-(4-morpholinylsulfonyl)-N-(2-phenylethyl)benzamide can prevent the cells from producing energy through a process called glycolysis, ultimately leading to cell death.
Biochemical and Physiological Effects:
4-fluoro-3-(4-morpholinylsulfonyl)-N-(2-phenylethyl)benzamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, induction of cell death, and reduction of tumor size. It has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of other diseases, such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-3-(4-morpholinylsulfonyl)-N-(2-phenylethyl)benzamide in lab experiments is its high potency, which allows for the use of lower concentrations and smaller amounts of the compound. However, 4-fluoro-3-(4-morpholinylsulfonyl)-N-(2-phenylethyl)benzamide is also highly reactive and can be difficult to handle, requiring specialized equipment and expertise. Additionally, further research is needed to fully understand the potential side effects and limitations of using 4-fluoro-3-(4-morpholinylsulfonyl)-N-(2-phenylethyl)benzamide in medical research.

Future Directions

There are several future directions for research involving 4-fluoro-3-(4-morpholinylsulfonyl)-N-(2-phenylethyl)benzamide, including the development of new cancer treatments and the study of its potential applications in other diseases. One area of focus is the development of more targeted therapies that can selectively inhibit CAIX in cancer cells, while sparing healthy cells. Additionally, further research is needed to fully understand the mechanisms underlying 4-fluoro-3-(4-morpholinylsulfonyl)-N-(2-phenylethyl)benzamide's effects and to identify potential side effects and limitations of its use in medical research.
Conclusion:
In conclusion, 4-fluoro-3-(4-morpholinylsulfonyl)-N-(2-phenylethyl)benzamide is a promising compound with potential applications in medical research, particularly in the study of cancer and other diseases. While further research is needed to fully understand its mechanisms of action and potential side effects, 4-fluoro-3-(4-morpholinylsulfonyl)-N-(2-phenylethyl)benzamide represents a promising avenue for the development of new treatments and therapies.

Synthesis Methods

4-fluoro-3-(4-morpholinylsulfonyl)-N-(2-phenylethyl)benzamide can be synthesized using a multi-step process involving the reaction of 4-fluoro-3-nitrobenzoic acid with morpholine and triethylamine, followed by the reaction of the resulting intermediate with 2-phenylethylamine and sodium hydride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

4-fluoro-3-(4-morpholinylsulfonyl)-N-(2-phenylethyl)benzamide has potential applications in medical research, particularly in the study of cancer and other diseases. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer treatments. 4-fluoro-3-(4-morpholinylsulfonyl)-N-(2-phenylethyl)benzamide has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.